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Compound of Interest |

Compound Name: Isopentadecyl! acrylate
CAS No.: 93804-12-7
Cat. No.: B3059038
Get Quote
. J

In the development of next-generation pressure-sensitive adhesives (PSAs) for transdermal
drug delivery systems (TDDS) and wearable biosensors, the selection of base monomers
dictates the macroscopic performance of the polymer matrix. Isopentadecyl acrylate (CAS
No. 93804-12-7)[1] is a highly specialized, long-chain branched alkyl acrylate.

Unlike linear analogs (e.g., lauryl or stearyl acrylate) that tend to crystallize and form rigid
domains at room temperature, the bulky, branched 15-carbon alkyl chain of isopentadecyl
acrylate introduces significant steric hindrance. This structural irregularity disrupts crystalline
packing, dramatically lowering the glass transition temperature (

) and increasing the intermolecular free volume. For drug development professionals, this
increased free volume is the primary mechanistic driver for facilitating the diffusion of Active
Pharmaceutical Ingredients (APIs) through the adhesive matrix. Furthermore, the high
hydrocarbon density of the C15 chain yields a low dielectric constant, minimizing signal
interference in electronic medical patches[2].

Physicochemical and Rheological Data
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Because isopentadecyl acrylate is often utilized in proprietary medical-grade blends, its bare

monomeric rheological data is critical for scaling up high-shear mixing processes. The specific

gravity dictates the volumetric displacement and molar ratios during formulation, while the

dynamic viscosity governs cavitation dynamics and thermal dissipation during API blending.

Table 1: Physicochemical Properties of Isopentadecyl Acrylate Monomer

Value
Property (Empirical/Extrapol  Unit Test Condition
ated)
Molecular Weight 282.46 g/mol Theoretical
Specific Gravity 0.875-0.885 25°C
o ] 25°C, Shear rate 100
Dynamic Viscosity 6.0-8.5 cP (mPa-s) .
s
Refractive Index ~1.445 20°C
Homopolymer 60 to 50 oc Differential Scanning
Calorimetry
_ _ 1 MHz (Polymerized
Dielectric Constant <25

state)

Causality in Formulation Dynamics

Understanding the causality behind these metrics is vital for formulation scientists.

 Viscosity Causality: The low viscosity (6.0-8.5 cP) of the isopentadecyl acrylate monomer

is a direct result of weak intermolecular van der Waals forces, mitigated by the branched

chain. In a manufacturing setting, this low viscosity prevents localized overheating (viscous

dissipation) during the high-shear integration of temperature-sensitive APIs, thereby

preserving drug efficacy.

o Specific Gravity Causality: The specific gravity (~0.880) is notably lower than short-chain

acrylates (e.g., methyl acrylate at ~0.95). This lower density is the macroscopic

manifestation of the increased free volume. If the specific gravity of a batch fluctuates, it

© 2026 BenchChem. All rights reserved. 2/7

Tech Support


https://www.benchchem.com/product/b3059038/docs?utm_src=pdf-body#introduction-the-mechanistic-role-of-branched-c15-acrylates
https://www.benchchem.com/product/b3059038/docs?utm_src=pdf-body#introduction-the-mechanistic-role-of-branched-c15-acrylates
https://www.benchchem.com/product/b3059038/docs?utm_src=pdf-body#introduction-the-mechanistic-role-of-branched-c15-acrylates
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3059038?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

indicates a shift in isomer distribution or the presence of linear impurities, which will directly
alter the crosslink density and the subsequent drug release kinetics of the final patch.

Self-Validating Experimental Protocols

To ensure absolute reproducibility in QC environments, the following protocols are designed as
self-validating systems. They incorporate internal checks that automatically invalidate the run if
systemic errors occur.

Protocol A: Self-Validating Rotational Rheometry
(Viscosity)

Causality for Setup: A cone-and-plate geometry is strictly required over a parallel-plate setup.
The cone-and-plate design ensures a mathematically uniform shear rate across the entire fluid
sample, which is critical for accurately profiling low-viscosity, near-Newtonian monomers
without edge-failure artifacts.

o System Calibration (Validation Step 1): Load a standard N10 calibration oil. Run a steady-
state flow sweep from 10 s~1 to 100 s~* at 25.0°C. The measured viscosity must fall within
+1% of the oil's certified value. If it fails, recalibrate the air bearing and zero-gap.

o Sample Loading: Dispense 0.5 mL of isopentadecyl acrylate onto the lower Peltier plate.
Lower the 40 mm, 1° cone to the truncation gap (typically 50 pum).

o Thermal Equilibration: Hold the sample at 25.0 + 0.05°C for 120 seconds to eliminate
thermal gradients.

o Measurement Execution: Execute a logarithmic shear rate sweep from 10 s=* to 500 s1,
recording 5 points per decade.

o Post-Test Verification (Validation Step 2): Immediately re-run the N10 calibration oil. If the
post-test oil viscosity deviates by >1% from the pre-test baseline, discard the monomer data
(indicates sample evaporation or particulate contamination during the run).

Protocol B: High-Precision Pychometry (Specific
Gravity)
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Causality for Setup: A Gay-Lussac glass pycnometer is utilized instead of a graduated cylinder
or hydrometer. The capillary stopper of the Gay-Lussac design forces excess liquid out through
a microscopic channel, perfectly defining the volume and eliminating the optical meniscus
reading errors inherent in standard volumetric glassware.

Tare Weight: Weigh the clean, dry 10 mL Gay-Lussac pycnometer on an analytical balance
(0.0001 g precision). Record as

o Water Calibration: Fill the pycnometer with ultra-pure, degassed Milli-Q water. Insert the
capillary stopper, wipe the exterior completely dry, and equilibrate in a water bath at 25.0°C
for 15 minutes. Weigh and record as

o Sample Measurement: Empty and dry the pycnometer. Fill with the isopentadecyl acrylate
monomer. Insert the stopper, dry the exterior, equilibrate at 25.0°C, and weigh. Record as

e Calculation: Specific Gravity =

» Triplicate Variance Check (Validation Step): Repeat steps 3-4 three times. If the variance
between the three runs exceeds 0.002, the data is voided. This variance threshold
specifically detects the presence of invisible micro-bubbles trapped in the branched
monomer during filling.

Formulation and Integration Workflow

The following diagram illustrates the critical path from monomer quality control to final
transdermal patch assembly, highlighting where rheological validation integrates into the
broader drug development pipeline.

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b3059038/docs?utm_src=pdf-body#introduction-the-mechanistic-role-of-branched-c15-acrylates
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3059038?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Monomer Isolation

(Isopentadecyl Acrylate)

Sampling

Monomer QC
(Viscosity & SG)

Validated Batch

Comonomer Blending
(Formulation)

Photoinitiator

UV Polymerization
(PSA Matrix)

API Integration &
Patch Assembly

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b3059038/docs?utm_src=pdf-body-img#introduction-the-mechanistic-role-of-branched-c15-acrylates
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3059038?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Workflow: Isopentadecyl acrylate monomer QC, polymerization, and transdermal patch
integration.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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